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Cat. No.: B041925

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethyl diglycolate-d4 is the deuterium-labeled form of dimethyl diglycolate (also known as
dimethyl 2,2'-oxydiacetate). As a stable isotope-labeled compound, it serves as an invaluable
tool in analytical chemistry, particularly in mass spectrometry-based quantitative studies. Its
primary application is as an internal standard for the accurate and precise measurement of its
non-labeled counterpart, dimethyl diglycolate, and potentially other related analytes in complex
biological and environmental matrices.

The significance of quantifying diglycolic acid esters stems from the toxicity of their parent
compound, diglycolic acid (DGA). DGA is a major and most toxic metabolite of diethylene glycol
(DEG), an industrial solvent that has been implicated in numerous mass poisonings.[1][2] The
hallmark of DEG poisoning is acute renal failure due to proximal tubular necrosis.[1] Research
has demonstrated that DGA is the proximate toxicant responsible for this nephrotoxicity.[1][3]
Therefore, the ability to accurately measure levels of diglycolate compounds is crucial for
toxicological studies, clinical diagnostics, and pharmacokinetic research.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Dimethyl diglycolate and its
deuterated analog are presented in Table 1.
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Property Dimethyl Diglycolate Dimethyl Diglycolate-d4
CAS Number 7040-23-5 1107650-54-3[4]
Molecular Formula C6H1005 C6H6D405[4]
Molecular Weight 162.14 g/mol 166.17 g/mol [4]
Appearance Not specified Green Oil[4]
Storage Not specified 2-8°C Refrigerator[4]

) ) Dimethyl Oxydiacetate-d4,
Synonyms Dimethyl 2,2 oxydiacetate, Dimethyl 2,2-Oxybisacetate-

Diglycolic acid dimethyl ester

d4[4]

Synthesis of Dimethyl Diglycolate-d4

While a specific, detailed protocol for the synthesis of Dimethyl diglycolate-d4 is not readily

available in the public domain, a plausible synthetic route can be devised based on general

methods for the preparation of deuterated esters. A common approach involves the

esterification of the corresponding deuterated carboxylic acid.

Hypothetical Synthesis Workflow

The synthesis can be conceptualized as a two-step process: first, the synthesis of diglycolic

acid-d4, followed by its esterification to yield Dimethyl diglycolate-d4.
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Step 1: Synthesis of Diglycolic Acid-d4

)

D20
(Deuterium Oxide)

y

(Diglycolic Acid—d4)

Methanol (CH30H)
Acid Catalyst (e.g., H2S04)

Step 2: Esterification

( )

Add known amount of e.g., Protein Precipitation,
Dimethyl diglycolate-dd. Liquid-Liquid Extraction [ Sample >
> > D
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Alcohol Dehydrogenase

(Z-Hyd roxyethoxyacetaldehyde)

Aldehyde Dehydrogenase

(Z—Hydroxyethoxyacetic Acid (HEAA))

Further Oxidation

Diglycolic Acid (DGA)
(Nephrotoxic Metabolite)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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